Cas no 57742-23-1 (3-[methyl(nitro)amino]propanoic acid)

3-[methyl(nitro)amino]propanoic acid structure
57742-23-1 structure
Product Name:3-[methyl(nitro)amino]propanoic acid
CAS No:57742-23-1
MF:C4H8N2O4
MW:148.117321014404
CID:947486
PubChem ID:228224
Update Time:2025-04-19

3-[methyl(nitro)amino]propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-[methyl(nitro)amino]propanoic acid
    • 4-Nitraza-pentansaeure
    • 4-Nitro-4-azapentansaeure
    • AKOS006374695
    • NSC-20934
    • 4-nitro-4-azapentanoic acid
    • NSC20934
    • DTXSID00281236
    • 57742-23-1
    • Inchi: 1S/C4H8N2O4/c1-5(6(9)10)3-2-4(7)8/h2-3H2,1H3,(H,7,8)
    • InChI Key: LITORZINHYMSSI-UHFFFAOYSA-N
    • SMILES: OC(CCN(C)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 148.04800
  • Monoisotopic Mass: 148.04840674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 86.4Ų

Experimental Properties

  • PSA: 86.36000
  • LogP: 0.10780
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